6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C14H20N4OS/c1-2-11-9-12-13(20-11)16-10-18(14(12)19)8-7-17-5-3-15-4-6-17/h9-10,15H,2-8H2,1H3
• InChI Key: PBJJLCCOISGRBR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(S1)N=CN(C2=O)CCN3CCNCC3
• Molecular Formula: C14H20N4OS
• Molecular Weight: 292.40 g/mol

Description

6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. The compound belongs to the class of thieno[2,3-d]pyrimidin-4(3H)-one and is known for its unique structural properties.

Mechanism of Action

The mechanism of action of 6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one is not yet fully understood. However, studies have suggested that the compound acts by inhibiting the activity of certain enzymes and proteins involved in various cellular processes. The compound has also been shown to modulate the activity of certain receptors in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. The compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential therapeutic applications. The compound has shown promising results in various preclinical studies, which makes it a potential candidate for further development. However, one of the limitations of using this compound is its limited availability and high cost, which may hinder its use in large-scale experiments.

Future Directions

There are several future directions for the research on 6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one. One of the potential directions is to study the compound's mechanism of action in more detail to understand its potential therapeutic applications better. Another direction is to investigate the compound's safety and toxicity profile to determine its suitability for clinical trials. Additionally, researchers can explore the compound's potential use in the treatment of other diseases, such as viral infections and autoimmune disorders.
In conclusion, this compound is a chemical compound with unique structural properties that have made it a potential candidate for various therapeutic applications. The compound's synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of novel therapies for various diseases.

Synthesis Methods

The synthesis method of 6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one involves the reaction of 2-(2-aminoethyl)thiophene-3-carboxamide with ethyl chloroformate in the presence of triethylamine. The reaction results in the formation of the intermediate compound, which is further reacted with piperazine to obtain the final product.

Scientific Research Applications

The unique structural properties of 6-ethyl-3-(2-piperazin-1-ylethyl)thieno[2,3-d]pyrimidin-4(3H)-one have made it a potential candidate for various therapeutic applications. The compound has been studied extensively for its antitumor, anti-inflammatory, and antiviral properties. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.